2-Benzoyl-4-chlorobenzoic acid

• CAS No.: 33184-56-4
• Molecular Formula: C14H9ClO3
• Molecular Weight: 260.67 g/mol
• IUPAC Name: 2-benzoyl-4-chlorobenzoic acid
• InChI: InChI=1S/C14H9ClO3/c15-10-6-7-11(14(17)18)12(8-10)13(16)9-4-2-1-3-5-9/h1-8H,(H,17,18)
• InChI Key: SJBXMBRSTWBJRN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)C(=O)O

Description

2-Benzoyl-4-chlorobenzoic acid is a useful research compound. Its molecular formula is C14H9ClO3 and its molecular weight is 260.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chlorophthalic anhydride (25 g) in benzene (200 ml) was added aluminum chloride (36.5 g), and the mixture was stirred at room temperature for 1 hr. and subsequently refluxed for 30 min. After cooling the reaction mixture, it was diluted with ethyl acetate (200 ml) and poured into ice water. Conc. hydrochloric acid (20 ml) was added and the mixture was stirred at room temperature for 30 min. After separating the organic layer, the layer was washed successively with 4N hydrochloric acid, water and brine, dried over sodium sulfate and concentrated until the crystals precipitated. The crystals were collected by filtration and washed with isopropyl ether to give 4-chloro-2-benzoylbenzoic acid (16 g) as colorless crystals.